Cas no 2548978-56-7 (2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2548978-56-7
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• CID: 5311429
• PubChem ID: 154854217
• Update Time: 2025-05-20

2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040730404
• F6789-2470
• 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• 2548978-56-7
• 2-Cyclopropyl-N-(3-methyl-5-isoxazolyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C14H13N5O2/c1-8-6-13(21-18-8)16-14(20)10-4-5-12-15-11(9-2-3-9)7-19(12)17-10/h4-7,9H,2-3H2,1H3,(H,16,20)
• InChI Key： ZURBPNGZMDRYFY-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=CN1N=C(C(NC1ON=C(C)C=1)=O)C=C2

Computed Properties

• Exact Mass: 283.10692467g/mol
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.29±0.46(Predicted)

Additional information on 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide

Exploring the Potential of 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2548978-56-7) in Modern Drug Discovery

The compound 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2548978-56-7) has emerged as a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an imidazo[1,2-b]pyridazine core with a cyclopropyl substituent and a 3-methyl-1,2-oxazol-5-yl carboxamide group, creating a versatile scaffold for drug development. Researchers are particularly interested in its potential as a kinase inhibitor, with studies suggesting possible applications in oncology and inflammatory diseases.

Recent trends in drug discovery highlight the growing importance of imidazo[1,2-b]pyridazine derivatives as privileged structures in medicinal chemistry. The 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide structure offers several advantages, including improved metabolic stability and enhanced target binding affinity compared to simpler heterocycles. These properties make it particularly valuable in the development of next-generation small molecule therapeutics, especially in areas where traditional drug scaffolds have shown limitations.

The synthesis of 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide typically involves multi-step organic transformations, with careful optimization required to achieve high yields and purity. Key challenges in the preparation include the regioselective functionalization of the imidazo[1,2-b]pyridazine core and the efficient coupling of the cyclopropyl and oxazole components. Advanced analytical techniques such as LC-MS and NMR spectroscopy are essential for characterizing this compound and ensuring its quality for research applications.

In pharmacological studies, 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide has shown interesting activity profiles against various biological targets. The compound's imidazo[1,2-b]pyridazine-6-carboxamide moiety appears to play a crucial role in target engagement, while the cyclopropyl group contributes to optimal pharmacokinetic properties. These characteristics have led to its investigation in several drug discovery programs, particularly those focused on protein kinase modulation.

The pharmaceutical industry's current focus on targeted therapies has increased demand for specialized compounds like 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide. With the rise of personalized medicine and the need for more selective drugs, this compound represents an important building block in the development of novel therapeutic agents. Its structural complexity allows for fine-tuning of biological activity, making it particularly valuable in hit-to-lead optimization campaigns.

From a commercial perspective, 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS 2548978-56-7) has gained attention from contract research organizations and pharmaceutical companies specializing in kinase inhibitor development. The compound is typically supplied in milligram to gram quantities for research purposes, with strict quality control measures to ensure batch-to-batch consistency. As interest in imidazo[1,2-b]pyridazine-based compounds grows, the market for this specific derivative is expected to expand accordingly.

Future research directions for 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide may include exploration of its potential in combination therapies and investigation of its physicochemical properties for formulation development. The compound's balanced lipophilicity, as influenced by its cyclopropyl and oxazole substituents, suggests good membrane permeability while maintaining sufficient aqueous solubility - a crucial factor for oral bioavailability.

For researchers working with 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be followed when handling this material. The compound is typically stored at controlled room temperature or under refrigeration, protected from light and moisture to ensure long-term stability.

In conclusion, 2-cyclopropyl-N-(3-methyl-1,2-oxazol-5-yl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS 2548978-56-7) represents an exciting opportunity in medicinal chemistry research. Its unique structural features and promising biological activity profile position it as a valuable tool compound for drug discovery efforts, particularly in the development of kinase-targeted therapies. As the pharmaceutical industry continues to seek novel chemical entities with improved selectivity and safety profiles, compounds like this imidazo[1,2-b]pyridazine derivative will likely play an increasingly important role in advancing therapeutic options for various diseases.